Cas no 2170995-30-7 (methyl (2S)-2-({(4-fluorophenyl)methylsulfamoyl}amino)-3-methylbutanoate)

• Product Name: methyl (2S)-2-({(4-fluorophenyl)methylsulfamoyl}amino)-3-methylbutanoate
• CAS No: 2170995-30-7
• MF: C₁₃H₁₉FN₂O₄S
• MW: 318.364365816116
• CID: 6607215
• PubChem ID: 127034999
• Update Time: 2025-10-28

methyl (2S)-2-({(4-fluorophenyl)methylsulfamoyl}amino)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl (2S)-2-({(4-fluorophenyl)methylsulfamoyl}amino)-3-methylbutanoate
• CHEMBL3752046
• BDBM50500684
• Z3290575039
• methyl (2S)-2-({[(4-fluorophenyl)methyl]sulfamoyl}amino)-3-methylbutanoate
• EN300-26866922
• 2170995-30-7

• Inchi： 1S/C13H19FN2O4S/c1-9(2)12(13(17)20-3)16-21(18,19)15-8-10-4-6-11(14)7-5-10/h4-7,9,12,15-16H,8H2,1-3H3/t12-/m0/s1
• InChI Key： WMYTWGUAILWPRX-LBPRGKRZSA-N
• SMILES： S(NCC1C=CC(=CC=1)F)(N[C@H](C(=O)OC)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 318.10495643g/mol
• Monoisotopic Mass: 318.10495643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.9Ų

Additional information on methyl (2S)-2-({(4-fluorophenyl)methylsulfamoyl}amino)-3-methylbutanoate

Methyl (2S)-2-({(4-Fluorophenyl)methylsulfamoyl}amino)-3-methylbutanoate

The compound methyl (2S)-2-({(4-fluorophenyl)methylsulfamoyl}amino)-3-methylbutanoate with CAS No. 2170995-30-7 is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which incorporates a methyl group, a sulfonamide functional group, and a chiral center at the second carbon atom of the butanoate backbone.

The methylsulfamoyl amino group attached to the central carbon atom introduces unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents. The presence of the 4-fluorophenyl group further enhances the molecule's versatility, as it can participate in diverse chemical reactions, including nucleophilic substitutions and cross-coupling reactions.

One of the most intriguing aspects of this compound is its stereochemistry. The (2S) configuration at the chiral center ensures a specific spatial arrangement of substituents, which is critical for its biological activity. Researchers have demonstrated that this stereochemistry plays a pivotal role in determining the compound's interaction with biological targets, such as enzymes and receptors. This has led to its exploration in drug design programs targeting various therapeutic areas, including oncology and neurodegenerative diseases.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of methyl (2S)-2-({(4-fluorophenyl)methylsulfamoyl}amino)-3-methylbutanoate on a larger scale. These methods often involve multi-step processes that incorporate enantioselective catalysis and advanced purification techniques to ensure high purity and optical integrity. The ability to synthesize this compound with high enantiomeric excess has significantly expanded its utility in both academic and industrial settings.

In terms of applications, this compound has shown promise as a building block in the construction of more complex molecules with enhanced bioavailability and efficacy. For instance, it has been employed in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides while overcoming their inherent limitations, such as rapid degradation in vivo.

Moreover, the methyl butanoate moiety present in this compound contributes to its solubility properties, making it suitable for use in various solvent systems. This characteristic is particularly advantageous in reactions requiring precise control over reaction conditions and kinetics.

From an environmental standpoint, researchers have investigated the biodegradation pathways of methyl (2S)-2-({(4-fluorophenyl)methylsulfamoyl}amino)-3-methylbutanoate, aiming to assess its potential impact on ecosystems. Preliminary findings suggest that under specific microbial conditions, the compound undergoes rapid transformation into less complex byproducts, reducing its persistence in natural environments.

In conclusion, methyl (2S)-2-({(4-fluorophenyl)methylsulfamoyl}amino)-3-methylbutanoate stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, stereochemical properties, and synthetic accessibility make it an invaluable tool for advancing scientific research and innovation.